Cas no 1220032-35-8 (2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride)

• Product Name: 2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride
• CAS No: 1220032-35-8
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 1074445
• PubChem ID: 53408885
• Update Time: 2025-07-19

2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Isopropyl-3-methylphenoxy)ethyl]-piperidine hydrochloride
• 2-[2-(3-methyl-4-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride
• 2-(2-(4-Isopropyl-3-methylphenoxy)ethyl)piperidinehydrochloride
• AKOS015847185
• 1220032-35-8
• 2-(2-(4-Isopropyl-3-methylphenoxy)ethyl)piperidine hydrochloride
• 2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride

• MDL： MFCD13560616
• Inchi： 1S/C17H27NO.ClH/c1-13(2)17-8-7-16(12-14(17)3)19-11-9-15-6-4-5-10-18-15;/h7-8,12-13,15,18H,4-6,9-11H2,1-3H3;1H
• InChI Key： UGTAJLGQRNVLSZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)C(C)C)CCC1CCCCN1

Computed Properties

• Exact Mass: 297.1859422g/mol
• Monoisotopic Mass: 297.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride

Introduction to 2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride (CAS No. 1220032-35-8)

2-2-(4-Isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride, identified by the CAS number 1220032-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-isopropyl-3-methylphenoxy substituent and the piperidine ring, contribute to its unique chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in pharmaceutical applications. This solubility profile makes it more amenable for use in various drug delivery systems, including oral and parenteral formulations. The compound's molecular structure also suggests potential interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their demonstrated efficacy in various therapeutic areas. Research has shown that compounds with similar structural motifs exhibit promising pharmacological effects, including anti-inflammatory, analgesic, and central nervous system (CNS) activities. The presence of the 4-isopropyl-3-methylphenoxy group in 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride may contribute to its ability to interact with specific binding sites, thereby influencing biological pathways relevant to these therapeutic indications.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization and optimization. Medicinal chemists often leverage such scaffolds to develop new analogs with enhanced pharmacokinetic profiles and improved target specificity. The piperidine ring, in particular, is known for its versatility in drug design due to its ability to adopt multiple conformations that can fit into narrow binding pockets of biological targets.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of piperidine-based compounds. By analyzing the effects of substituents like the 4-isopropyl-3-methylphenoxy group on the overall biological activity, researchers can gain insights into how modifications at specific positions on the molecule influence its pharmacological properties. This knowledge is crucial for designing molecules that not only exhibit high affinity for their intended targets but also possess favorable safety profiles.

The synthesis of 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-isopropyl-3-methylphenoxy moiety into the piperidine backbone necessitates careful planning to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex structure efficiently.

In terms of pharmacological evaluation, 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride has been subjected to various in vitro and in vivo assays to assess its potential therapeutic effects. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pain perception and inflammation. These results are particularly intriguing given the ongoing efforts to develop novel therapeutics for chronic pain conditions where existing treatments often suffer from limitations such as side effects or limited efficacy.

The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride represents an example of how fundamental research into molecular structures can lead to discoveries with significant clinical implications. As more data becomes available from ongoing studies, it is expected that this compound will continue to be explored as a potential candidate for further development in human medicine.

The role of computational chemistry and molecular modeling has become increasingly important in modern drug discovery. These tools allow researchers to predict how a molecule like 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride will interact with biological targets at the atomic level. By simulating these interactions, scientists can identify key residues involved in binding and optimize the molecule's design for better performance. Such computational approaches complement traditional experimental methods by providing rapid screening capabilities and insights into potential mechanisms of action.

The future prospects for 2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride are promising, especially as research efforts continue to uncover new applications for piperidine derivatives. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical trials. This collaborative approach is essential for bringing innovative therapies to patients who need them most.

In conclusion,2-2-(4-isopropyl-3-methylphenoxy)ethyl-piperidine hydrochloride (CAS No. 1220032-35-8) is a structurally interesting compound with potential therapeutic value. Its unique combination of chemical features makes it an attractive candidate for further investigation in pharmaceutical research. As advancements continue in synthetic chemistry, computational modeling, and drug discovery methodologies,this molecule holds promise as part of future medical breakthroughs.